A dual sensor of fluorescent and colorimetric for the rapid detection of lead†

Analyst Pub Date: 2012-02-07 DOI: 10.1039/C2AN16148F

Abstract

This study demonstrated a simple and reliable method to rapidly detect Pb2+ in aqueous solution, exploiting gold nanoparticles as a lead ion probe; the results indicated that the dual channels sensor showed high selectivity and sensitivity for Pb2+ as low as ppm levels in aqueous environment.

Graphical abstract: A dual sensor of fluorescent and colorimetric for the rapid detection of lead
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